Cas no 7658-08-4 (6-Deoxy-D-glucose)

• Product Name: 6-Deoxy-D-glucose
• CAS No: 7658-08-4
• Molecular Formula: C₆H₁₂O₅
• Molecular Weight: 164.15648
• CID: 47629
• PubChem ID: 93579

6-Deoxy-D-glucose Properties

Names and Identifiers

• 6-Deoxy-D-glucose
• DEOXY-D-GLUCOSE, 6-(RG)
• 1-deoxy-L-galacitol
• 1-deoxy-L-galactitol
• 6-deoxy D-galactitol
• 6-deoxy-D-galactose
• 6-deoxygalactose
• 6-deoxyglucose
• 6-desoxy-D-galactose
• D-quionovose
• (2R,3S,4R,5R)-2,3,4,5-tetrahydroxyhexanal
• D-Isorhamnose
• DTXSID701032788
• QUINOVOSE [MI]
• 6DOG
• EINECS 231-622-2
• SCHEMBL59278
• D-EPIRHAMNOSE
• AKOS027446289
• PNNNRSAQSRJVSB-JGWLITMVSA-N
• (3R,4S,5S)-3,4,5-trihydroxy-2-oxohexanal
• Epifucose
• O654621E3T
• AMY41560
• STR01510
• 7658-08-4
• chinovose
• 3615-41-6
• NS00025010
• UNII-O654621E3T
• Q3414551
• aldehydo-D-quinovose
• rel-(2R,3S,4R,5R)-2,3,4,5-Tetrahydroxyhexanal
• HY-N9429
• DB-263857
• CS-0167580

• InChIKey： PNNNRSAQSRJVSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O5/c1-3(8)5(10)6(11)4(9)2-7/h2-6,8-11H,1H3
• SMILES： O=CC(C(C(C(C)O)O)O)O

Computed Properties

• Exact Mass: 164.06800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 164.068
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 98A^2

Experimental Properties

• LogP: -2.19380
• PSA: 90.15000
• Merck: 13,8169
• Refractive Index: 1.4230 (estimate)
• Boiling Point: 211.61°C (rough estimate)
• Melting Point: 146°
• Flash Point: 209.3 °C
• Solubility: H2O: 10 mg/mL, clear, colorless
• Specific Rotation: D20 +73° (5 min) +30° (3 hr, final) (c = 8.3 in water)
• Density: 1.1738 (rough estimate)